4-Bromo-2-isopropenylquinoline

• Molecular Formula: C12H10BrN
• Molecular Weight: 248.12 g/mol
• IUPAC Name: 4-bromo-2-prop-1-en-2-ylquinoline
• InChI: InChI=1S/C12H10BrN/c1-8(2)12-7-10(13)9-5-3-4-6-11(9)14-12/h3-7H,1H2,2H3
• InChI Key: IODGIAPKPIKXOA-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=NC2=CC=CC=C2C(=C1)Br

Description

4-Bromo-2-isopropenylquinoline is a brominated quinoline derivative featuring a bromine atom at the 4-position and an isopropenyl group (-CH₂-C(CH₃)=CH₂) at the 2-position of the quinoline scaffold. While direct data for this compound are absent in the provided evidence, its structural analogs (e.g., 4-bromo-2-methylquinoline , 4-bromo-2-ethylquinoline ) suggest its molecular formula is likely C₁₂H₁₁BrN, with a molecular weight of approximately 249.13 g/mol. The isopropenyl group introduces steric bulk and a reactive double bond, distinguishing it from simpler alkyl-substituted analogs. Bromoquinolines are widely used as intermediates in pharmaceuticals and organic synthesis due to their versatility in cross-coupling reactions and functionalization.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural and molecular features of 4-Bromo-2-isopropenylquinoline and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Bromo Position	Substituent at C2	Key Functional Groups	References
4-Bromo-2-isopropenylquinoline	C₁₂H₁₁BrN	~249.13	4	Isopropenyl	Alkenyl	Inferred
4-Bromo-2-methylquinoline	C₁₀H₈BrN	222.09	4	Methyl	Alkyl
4-Bromo-2-ethylquinoline	C₁₁H₁₀BrN	236.06	4	Ethyl	Alkyl
6-Bromo-2-isopropoxy-4-methylquinoline	C₁₃H₁₄BrNO	280.16	6	Isopropoxy	Ether
8-Bromo-2-methylquinoline	C₁₀H₈BrN	222.09	8	Methyl	Alkyl
6-Bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid	C₁₆H₉Br₂NO₂	407.06	6	4-Bromophenyl	Carboxylic acid

Key Differences and Implications

Electronic Effects: The electron-withdrawing nature of the bromine atom at C4 (vs. C6 or C8 in other analogs ) polarizes the quinoline ring, enhancing electrophilic substitution at electron-rich positions.

Reactivity and Applications: Pharmaceutical Intermediates: 8-Bromo-2-methylquinoline is noted as a key intermediate in drug synthesis , suggesting that bromo-substituted quinolines are valuable in medicinal chemistry. Functionalization Potential: The carboxylic acid group in 6-bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid allows for salt formation or conjugation, while the isopropenyl group in the target compound could serve as a site for further derivatization (e.g., epoxidation or thiol-ene reactions).

Solubility and Physical Properties: Ether-containing analogs like 6-bromo-2-isopropoxy-4-methylquinoline exhibit increased polarity and solubility in polar solvents compared to alkyl-substituted quinolines. The target compound’s isopropenyl group may reduce crystallinity compared to methyl or ethyl analogs, as seen in structural studies of 8-bromo-2-methylquinoline .